Cas no 1803858-97-0 (2-Bromo-1-(2,4-diformylphenyl)propan-1-one)

• Product Name: 2-Bromo-1-(2,4-diformylphenyl)propan-1-one
• CAS No: 1803858-97-0
• MF: C₁₁H₉BrO₃
• MW: 269.091362714767
• CID: 4970656
• Update Time: 2023-08-24

2-Bromo-1-(2,4-diformylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(2,4-diformylphenyl)propan-1-one

• Inchi： 1S/C11H9BrO3/c1-7(12)11(15)10-3-2-8(5-13)4-9(10)6-14/h2-7H,1H3
• InChI Key： KMEGXXJJBCHEPQ-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(C=O)=CC=1C=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 265
• XLogP3: 1.7
• Topological Polar Surface Area: 51.2